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Compound of Interest

PROTAC EGFR degrader 7
Compound Name:

(diTFA)
Cat. No.: B10861861

Get Quote

Abstract & Introduction

PROTAC EGFR degrader 7 diTFA (also known as Compound 13b) is a potent, Cereblon
(CRBN)-recruiting Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade
mutant EGFR (L858R/T790M).[1][2] With a DC

of 13.2 nM in H1975 cells, precise handling is critical to maintain its biological efficacy.

This guide addresses the specific physicochemical challenges of the di-trifluoroacetate (diTFA)
salt form. While TFA salts enhance stability and initial solubility, they introduce acidity that can
impact long-term storage in DMSO and cellular assay reproducibility. This protocol provides a
standardized method to solubilize, store, and deploy this compound, ensuring data integrity in
degradation assays.

Physicochemical Profile

Before handling, verify the specific batch information. The parameters below are standard for
the diTFA salt form.
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Parameter Specification Notes
PROTAC EGFR degrader 7 Catalog Ref: MCE HY-
Compound Name _
diTFA 147858A
Includes 2

Molecular Formula

CRITICAL: Use this MW for
Molecular Weight 1064.98 g/mol Molarity calcs, not the free
base MW.

Highly soluble in anhydrous

Solubility (DMSO) 50 mg/mL (46.95 mM) BMSO.

Precipitates immediately in

Solubility (Water) Insoluble aqueous buffers without co-
solvents.
Appearance Solid powder Hygroscopic.

Materials & Reagents

e Compound: PROTAC EGFR degrader 7 diTFA (1 mg or 5 mg vial).
¢ Solvent: Dimethyl Sulfoxide (DMSO), sterile-filtered,

99.9% purity, anhydrous (e.g., Sigma-Aldrich Hybridoma grade).

o Vessels: Amber glass vials (silanized preferred) or low-binding polypropylene microcentrifuge
tubes.

o Equipment: Vortex mixer, ultrasonic water bath (optional), analytical balance (if weighing is
required).

Protocol: Preparation of 10 mM Stock Solution

Obijective: Create a stable 10 mM stock solution from 1 mg of powder.

Core Directive: The "Zero-Loss" Dissolution Method
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PROTAC powders are often electrostatic and present in minute quantities. Do not attempt to
weigh 1 mg out of the vendor vial. Instead, dissolve the entire content of the commercial vial
directly.

Step 1: Calculation
Using the Molecular Weight of 1064.98 g/mol :

e For 1 mg vial:

e For 5 mg vial:

Step 2: Dissolution Workflow[3][4][5]

o Equilibration: Allow the product vial to warm to room temperature (RT) for 15 minutes inside
a desiccator. Why: Prevents condensation of atmospheric moisture onto the hygroscopic TFA
salt.

» Centrifugation: Briefly spin the vial (2000

g, 30 sec) to settle powder to the bottom.

» Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 94 uL for 1 mg)
directly to the vial.

e Mixing:
o Vortex at medium speed for 30 seconds.

o Inspect visually. If particulates remain, sonicate in a water bath at RT for 2 minutes. Note:
Avoid heating above 37°C.

 Aliquotting: Immediately dispense into single-use aliquots (e.g., 10 pL) in low-binding tubes.
o Storage: Store at -80°C. Stable for 6 months. Avoid repeated freeze-thaw cycles (

3 cycles).

Visual Workflow: Dissolution Logic
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Figure 1: Step-by-step workflow for the "Zero-Loss" dissolution of PROTAC EGFR degrader 7
diTFA.

Critical Considerations & Troubleshooting
The TFA Salt Factor

This compound is a diTFA salt.
» Acidity: A 10 mM stock in DMSO will be acidic.

e Impact: When diluting into cell culture media (buffered ~pH 7.4), the high dilution factor
(typically 1:1000 for 10 uM screening, or 1:10,000 for 1 uM) usually negates the acidity.

o Caution: If performing assays at high concentrations (

), verify that the addition of the stock does not shift the media pH (phenol red turning yellow).
If it does, neutralize the stock with an equimolar amount of NaOH, though this is rarely
necessary for PROTACSs due to their high potency.

Serial Dilution for IC IDC Assays

PROTACSs often exhibit the "Hook Effect" at high concentrations. Accurate serial dilution is vital.

 Intermediate Dilution: Do not dilute the 10 mM DMSO stock directly into 100% aqueous
media. This risks precipitation.

o Stepwise Method:

o Perform serial dilutions in 100% DMSO first (e.g., 10 mM
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1mM
0.1 mM).

o Transfer these DMSO concentrates into the culture medium to achieve the final assay
concentration (keeping DMSO final concentration

0.1%).

Mechanism of Action (Context)

Understanding the ternary complex formation helps in designing the incubation time.
Degradation is time-dependent.
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Figure 2: Mechanism of Action. The PROTAC bridges the E3 Ligase (CRBN) and the target
(EGFR), leading to ubiquitination and proteasomal degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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